TRIMETHYLAMINE N-OXIDE HYDROCHLORIDE
TRIMETHYLAMINE N-OXIDE HYDROCHLORIDE
Trimethylamine N-oxide, also known as (CH3)3no or tmao, belongs to the class of organic compounds known as trialkyl amine oxides. These are hydrocarbyl derivatives of the aminoxide anion, with the general formula R3N+[O-] or R3N=O, where R is an alkyl group. Trimethylamine N-oxide exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). Trimethylamine N-oxide has been found in human epidermis, liver and kidney tissues, and has also been primarily detected in urine, feces, saliva, and blood. Within the cell, trimethylamine N-oxide is primarily located in the cytoplasm. Trimethylamine N-oxide can be converted into trimethylamine. Trimethylamine N-oxide has an odorless taste. Trimethylamine N-oxide is a potentially toxic compound. Trimethylamine N-oxide has been found to be associated with several diseases known as kidney disease, dimethylglycine dehydrogenase deficiency, rhabdomyolysis, and schizophrenia; trimethylamine n-oxide has also been linked to the inborn metabolic disorders including maple syrup urine disease.
Trimethylamine N-oxide is a tertiary amine oxide resulting from the oxidation of the amino group of trimethylamine. It has a role as an osmolyte, a metabolite and an Escherichia coli metabolite. It derives from a trimethylamine.
Trimethylamine N-oxide is a tertiary amine oxide resulting from the oxidation of the amino group of trimethylamine. It has a role as an osmolyte, a metabolite and an Escherichia coli metabolite. It derives from a trimethylamine.
Brand Name:
Vulcanchem
CAS No.:
1184-78-7
VCID:
VC0072915
InChI:
InChI=1S/C3H9NO/c1-4(2,3)5/h1-3H3
SMILES:
C[N+](C)(C)[O-]
Molecular Formula:
C3H9NO
Molecular Weight:
75.11 g/mol
TRIMETHYLAMINE N-OXIDE HYDROCHLORIDE
CAS No.: 1184-78-7
Main Products
VCID: VC0072915
Molecular Formula: C3H9NO
Molecular Weight: 75.11 g/mol
| CAS No. | 1184-78-7 |
|---|---|
| Product Name | TRIMETHYLAMINE N-OXIDE HYDROCHLORIDE |
| Molecular Formula | C3H9NO |
| Molecular Weight | 75.11 g/mol |
| IUPAC Name | N,N-dimethylmethanamine oxide |
| Standard InChI | InChI=1S/C3H9NO/c1-4(2,3)5/h1-3H3 |
| Standard InChIKey | UYPYRKYUKCHHIB-UHFFFAOYSA-N |
| SMILES | C[N+](C)(C)[O-] |
| Canonical SMILES | C[N+](C)(C)[O-] |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 95-99 °C 95-99°C |
| Physical Description | Solid Colourless to yellow solid; Odourless |
| Description | Trimethylamine N-oxide, also known as (CH3)3no or tmao, belongs to the class of organic compounds known as trialkyl amine oxides. These are hydrocarbyl derivatives of the aminoxide anion, with the general formula R3N+[O-] or R3N=O, where R is an alkyl group. Trimethylamine N-oxide exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). Trimethylamine N-oxide has been found in human epidermis, liver and kidney tissues, and has also been primarily detected in urine, feces, saliva, and blood. Within the cell, trimethylamine N-oxide is primarily located in the cytoplasm. Trimethylamine N-oxide can be converted into trimethylamine. Trimethylamine N-oxide has an odorless taste. Trimethylamine N-oxide is a potentially toxic compound. Trimethylamine N-oxide has been found to be associated with several diseases known as kidney disease, dimethylglycine dehydrogenase deficiency, rhabdomyolysis, and schizophrenia; trimethylamine n-oxide has also been linked to the inborn metabolic disorders including maple syrup urine disease. Trimethylamine N-oxide is a tertiary amine oxide resulting from the oxidation of the amino group of trimethylamine. It has a role as an osmolyte, a metabolite and an Escherichia coli metabolite. It derives from a trimethylamine. |
| Solubility | 454 mg/mL Soluble in water Soluble (in ethanol) |
| Synonyms | TMAO trimethylamine N-oxide trimethylamine oxide trimethylammonium oxide trimethyloxamine |
| PubChem Compound | 1145 |
| Last Modified | Nov 11 2021 |
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